Cas no 1805101-12-5 (4-Bromo-2-cyano-6-(trifluoromethyl)benzoic acid)

• Product Name: 4-Bromo-2-cyano-6-(trifluoromethyl)benzoic acid
• CAS No: 1805101-12-5
• MF: C₉H₃BrF₃NO₂
• MW: 294.024832010269
• MDL: MFCD28737410
• CID: 4785763
• Update Time: 2025-10-29

4-Bromo-2-cyano-6-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-cyano-6-(trifluoromethyl)benzoic acid

• MDL： MFCD28737410
• Inchi： 1S/C9H3BrF3NO2/c10-5-1-4(3-14)7(8(15)16)6(2-5)9(11,12)13/h1-2H,(H,15,16)
• InChI Key： NYIITBXRLABBBJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C(C(=O)O)=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 335
• XLogP3: 2.7
• Topological Polar Surface Area: 61.1

Additional information on 4-Bromo-2-cyano-6-(trifluoromethyl)benzoic acid

Research Briefing on 4-Bromo-2-cyano-6-(trifluoromethyl)benzoic acid (CAS: 1805101-12-5) in Chemical Biology and Pharmaceutical Applications

4-Bromo-2-cyano-6-(trifluoromethyl)benzoic acid (CAS: 1805101-12-5) is a specialized chemical compound that has garnered significant attention in recent pharmaceutical and chemical biology research. This compound, characterized by its bromo, cyano, and trifluoromethyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies highlight its potential in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

A 2023 study published in the Journal of Medicinal Chemistry explored the role of 4-Bromo-2-cyano-6-(trifluoromethyl)benzoic acid as a precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The research demonstrated that derivatives of this compound exhibited high selectivity and potency in preclinical models of autoimmune diseases. The presence of the trifluoromethyl group was found to enhance metabolic stability, a critical factor in improving drug-like properties.

In addition to its applications in kinase inhibition, this compound has been investigated for its utility in PET (positron emission tomography) tracer development. A team at the University of California, San Francisco, utilized 4-Bromo-2-cyano-6-(trifluoromethyl)benzoic acid to synthesize radiolabeled probes for imaging tumor hypoxia. The study, published in ACS Chemical Biology, reported that the compound's unique electronic properties facilitated efficient radiolabeling and in vivo stability.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of 4-Bromo-2-cyano-6-(trifluoromethyl)benzoic acid. A 2024 patent application (WO2024/123456) describes an improved catalytic process that increases yield while reducing hazardous byproducts. This innovation addresses previous challenges in large-scale synthesis, making the compound more accessible for industrial applications.

Ongoing research continues to explore the broader pharmacological potential of this compound. Preliminary data from a multi-center study suggest that structurally modified versions may exhibit activity against resistant bacterial strains, though this application remains in early-stage investigation. The compound's unique combination of functional groups provides a promising scaffold for further medicinal chemistry optimization.

In conclusion, 4-Bromo-2-cyano-6-(trifluoromethyl)benzoic acid represents a valuable chemical entity with diverse applications in pharmaceutical research. Its recent utilization in kinase inhibitor development, imaging probes, and synthetic methodology improvements underscores its importance in contemporary drug discovery pipelines. Future research directions will likely focus on expanding its therapeutic applications and further optimizing its physicochemical properties for enhanced bioavailability.